Cas no 5396-38-3 (4-Tert-Butylanisole)

4-Tert-Butylanisole Properties

Names and Identifiers

• 1-(tert-Butyl)-4-methoxybenzene
• 4-Methoxy-tert-butylbenzene
• 4-tert-Butylanisole
• 1-tert-butyl-4-methoxybenzene
• 4-(tert-Butyl)anisole
• p-tert-Butylanisole
• Anisole, p-tert-butyl-
• Benzene, 1-(1,1-dimethylethyl)-4-methoxy-
• p-Methoxy-tert-butylbenzene
• 4-tert-Butylphenyl methyl ether
• TS0X8A7M5Y
• 1-tert-butyl-4-methoxy-benzene
• MCUPBIBNSTXCPQ-UHFFFAOYSA-N
• 4-t-butylanisole
• NSC1266
• 4-tertbutylanisole
• p-tert-Butylanisol
• P-T-BUTYLANISOLE
• +Expand

• MDL： MFCD00026309
• InChIKey： MCUPBIBNSTXCPQ-UHFFFAOYSA-N
• Inchi： 1S/C11H16O/c1-11(2,3)9-5-7-10(12-4)8-6-9/h5-8H,1-4H3
• SMILES： O(C([H])([H])[H])C1C([H])=C([H])C(=C([H])C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]
• BRN： 2041952

Computed Properties

• Exact Mass: 164.12000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 164.12
• Heavy Atom Count: 12
• Complexity: 126
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2

Experimental Properties

• LogP: 2.99270
• PSA: 9.23000
• Refractive Index: n20/D 1.503(lit.)
• Boiling Point: 222°C(lit.)
• Melting Point: 18°C
• Flash Point: 201 °F
• Color/Form: Not determined
• Solubility: Not determined
• Density: 0.938 g/mL at 25 °C(lit.)

4-Tert-Butylanisole Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S23-S24/25
• Risk Phrases：R11
• Dangerous goods sign： Xi
• Hazardous Material transportation number：3271
• Risk Phrases： 11
• TSCA：Yes

4-Tert-Butylanisole Customs Data

• HS CODE：2909309090
• Customs Data：

  China Customs Code:

  2909309090

  Overview:

  2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether